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Compound of Interest

Compound Name:
Amino(3-bromo-1-

adamantyl)acetic acid

CAS No.: 345969-40-6

Cat. No.: B3036498

Get Quote

The incorporation of an adamantyl group into an

-amino acid scaffold fundamentally alters the solute-solvent interaction landscape.

Lipophilicity & Membrane Permeability: The diamondoid cage provides a dense, hydrophobic

core.[1] When substituted onto an amino acid (e.g., 1-adamantylalanine), it significantly

increases the partition coefficient, facilitating passive diffusion across lipid bilayers.

Steric Occlusion: The bridgehead carbons of adamantane create a rigid steric block. In

peptide chains, this restricts conformational freedom (

angles), often inducing helical turns or shielding adjacent amide bonds from enzymatic
hydrolysis.

Metabolic Stability: The cage structure is resistant to oxidative metabolism, although

hydroxylation at tertiary carbons (bridgeheads) can occur (e.g., by CYP450s), which is often

exploited to tune solubility (as seen in Saxagliptin).

Table 1: Comparative Properties of Common Adamantane Amino Acids

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3036498#bc-rfq
https://jchr.org/index.php/JCHR/article/download/10562/5824/20052
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3036498?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Structure Type Key Feature
Primary
Application

1-Adamantylalanine Alanine analog
High steric bulk (

-carbon)

Peptide stabilization;

hydrophobic core

replacement.

2-Adamantylglycine Glycine analog
Chiral center at

-C; bulky side chain

LAT1 transport

substrate; Saxagliptin

intermediate.

2-Aminoadamantane-

2-carboxylic acid

Geminal

-disubstituted

Achiral;

conformationally rigid

Transport inhibitor;

peptide constraining

agent.

3-(1-

Adamantyl)glycine
Glycine analog Extended linker

Host-guest chemistry

(Cucurbit[n]uril

binding).

Synthetic Frameworks
The synthesis of adamantane amino acids presents unique challenges due to the steric

hindrance of the cage. Two primary workflows dominate: asymmetric synthesis for chiral

pharma intermediates and flow chemistry for process scalability.

Workflow: Asymmetric Synthesis of (S)-3-
Hydroxyadamantylglycine
This pathway is critical for the production of DPP-4 inhibitors (e.g., Saxagliptin).[2] The

introduction of the hydroxyl group improves water solubility while maintaining the

pharmacophore's bulk.

Step-by-Step Protocol: Modified Strecker / Enzymatic Route Note: This protocol synthesizes

the N-Boc protected intermediate.

Starting Material: Begin with 1-adamantanecarboxylic acid.[2][3]
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Functionalization: Convert to 1-acetyladamantane via reaction with methyllithium or through

acid chloride formation followed by malonate displacement/decarboxylation.

Oxidation: Oxidize 1-acetyladamantane to the

-keto acid (2-(1-adamantyl)-2-oxoacetic acid) using

under basic conditions.

Transamination/Reductive Amination (Chiral Step):

Reagents: Phenylalanine dehydrogenase (PheDH), Formate dehydrogenase (FDH),

Ammonium formate,

.

Condition: pH 8.0 buffer,

.

Mechanism:[4][5][6] The enzyme stereoselectively converts the

-keto acid to the (S)-amino acid.

Hydroxylation: The tertiary carbon (position 3 of the cage) is hydroxylated using a

biotransformation method (e.g., Streptomyces sp.) or chemical oxidation (

in alkaline medium) to yield (S)-3-hydroxyadamantylglycine.

Protection: React with

in dioxane/water to secure the amine for peptide coupling.

Visualization: Saxagliptin Intermediate Synthesis
Workflow
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Figure 1: Chemo-enzymatic synthesis of the Saxagliptin adamantyl amino acid core.
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[2]
Biological Interfaces: The LAT1 Transporter
Mechanism[7]
A critical application of adamantane amino acids is their ability to hijack the Large Neutral

Amino Acid Transporter 1 (LAT1/SLC7A5). LAT1 is highly expressed at the Blood-Brain Barrier

(BBB) and in various cancer cells.

Mechanism: LAT1 functions as an obligate exchanger (antiporter). It imports large, lipophilic

amino acids (like leucine or adamantyl-alanine) while exporting intracellular amino acids

(typically glutamine).

Therapeutic Utility:

BBB Shuttle: Conjugating drugs to adamantane amino acids can facilitate brain uptake.

Cancer Starvation: Adamantane derivatives can act as high-affinity non-transportable

inhibitors, blocking leucine uptake and inhibiting mTORC1 signaling in tumors.

Visualization: LAT1 Antiport System
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Figure 2: LAT1 Antiport Mechanism facilitating Adamantane-AA entry.
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Experimental Protocol: Flow Synthesis of 2-
Aminoadamantane-2-carboxylic Acid
For researchers requiring the achiral, rigid 2-aminoadamantane-2-carboxylic acid (an effective

transport inhibitor), a flow chemistry approach offers superior safety profile over batch methods

involving hydrazoic acid equivalents.
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Objective: Synthesis of 2-aminoadamantane-2-carboxylic acid via a modified Ritter/Schmidt

rearrangement or hydrolysis of hydantoin precursors. Below is the optimized Bucherer-Bergs

route adapted for flow/batch hybrid efficiency.

Reagents:

2-Adamantanone

Ammonium carbonate

Potassium cyanide (Caution: High Toxicity)

Sodium hydroxide (6M)

Protocol:

Hydantoin Formation (Batch):

Dissolve 2-adamantanone (10 mmol) in ethanol/water (1:1).

Add ammonium carbonate (30 mmol) and potassium cyanide (15 mmol).

Heat to

in a sealed pressure tube for 4 hours.

Checkpoint: Monitor disappearance of ketone by TLC (Hexane/EtOAc 4:1).

Cool, filter the precipitate (spiro-hydantoin intermediate), and wash with water.

Hydrolysis (Flow Reactor):

Dissolve the spiro-hydantoin in 6M NaOH.

Pump the solution through a heated coil reactor (PFA tubing) at

with a residence time of 20 minutes. Note: High temperature is required to open the rigid
spiro-ring.
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Isolation:

Collect the output stream and neutralize to pH 6.0 with HCl.

The zwitterionic amino acid precipitates as a white solid.

Recrystallize from water/methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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